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Compound of Interest

Compound Name: Diisodecyl phthalate

Cat. No.: B122879

Diisodecyl phthalate (DIDP) is a high-molecular-weight phthalate ester, primarily utilized as a
plasticizer.[1] It is synthesized through the esterification of phthalic acid and isomeric decyl
alcohols, resulting in a mixture of related compounds.[2][3] Its principal application is in the
production of flexible polyvinyl chloride (PVC) products, where it imparts durability, flexibility,
and resistance to high temperatures and weathering.[2][4][5] A thorough understanding of its
physical state and solubility is paramount for professionals in materials science, environmental
science, and drug development, as these properties govern its processing, formulation, product
performance, and environmental fate.

Section 1: Physicochemical Identity of Diisodecyl
Phthalate

DIDP is not a single, pure compound but a mixture of isomers.[1] This isomeric complexity is a
result of the branched nature of the C10 alcohol used in its synthesis.[2] The fundamental
properties, however, are consistent across the technical-grade products used in industry.
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Property Value Source(s)

) 1,2-Benzenedicarboxylic acid,
Chemical Name N [6][7]
diisodecyl ester

Common Name Diisodecyl phthalate (DIDP) [3]
CAS Number 26761-40-0; 68515-49-1 [1]
Molecular Formula C28H4604 [819]
Average Molecular Weight 446.7 g/mol [8][9]

Section 2: Physical State and Characteristics

Under standard ambient conditions, DIDP exists as a clear, colorless, and viscous liquid.[6][8]
[9] It is often described as an oily compound with a mild, almost imperceptible odor.[2][9]

Expertise & Experience: The "Why" Behind the Physical State

The distinct physical characteristics of DIDP are a direct consequence of its molecular
structure. The high molecular weight, coupled with the long, branched decyl side chains, leads
to significant van der Waals forces between molecules. These intermolecular forces are strong
enough to make the substance a viscous liquid at room temperature but not so structured as to
form a solid until the temperature is significantly lowered. The low volatility and high boiling
point are also attributed to the energy required to overcome these forces and move the large
molecules into the gas phase.[2]
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Physical Property Value Source(s)
Appearance Clear, viscous liquid [6]1[8]
Melting Point -50 °C (-58 °F) [3][4][8]
Boiling Point 250-257 °C (482-495 °F) at 0.5 31E]

kPa
Density 0.96 - 0.97 g/cm3 at 20 °C [31141[8]
Vapor Pressure < 0.08 mmHg at 20 °C [4]
Flash Point 225 - 229 °C (437 - 444 °F) [4][8]

Section 3: The Solubility Profile of DIDP

The solubility of a substance is a critical parameter influencing its application, bioavailability,
and environmental distribution. DIDP exhibits a classic solubility profile for a large, lipophilic
molecule.

Aqueous Solubility

DIDP is practically insoluble in water.[8][10] While some older literature may report erroneously
high values, a comprehensive review of available evidence indicates that the true agqueous
solubility is exceedingly low.[1] This poor solubility is a defining characteristic with significant
implications for its environmental behavior.

Parameter Value Source(s)
Water Solubility < 0.001 mg/L [1]
Description Negligible / None [41[8]

Log Kow (Octanol-Water
iy . >8.0 [1]
Partition Coefficient)

Expertise & Experience: The Molecular Basis for Insolubility
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The extreme hydrophobicity of DIDP is dictated by its chemical structure. The molecule
consists of a small, somewhat polar aromatic diester core, which is overwhelmingly dominated
by two large, non-polar, branched C10 alkyl chains. For DIDP to dissolve in water, it would
need to disrupt the strong hydrogen bonding network between water molecules, which is
energetically unfavorable. Instead, it partitions readily into non-polar environments, a property
quantified by its very high octanol-water partition coefficient (Log Kow).[1] A high Log Kow value
indicates a strong tendency to associate with lipids and organic matter rather than water.

Solubility in Organic Solvents

In stark contrast to its behavior in water, DIDP is readily soluble in most common organic
solvents.[2][9] This high solubility is fundamental to its primary function as a plasticizer, as it
must be miscible with the polymer matrix (typically PVC) it is intended to soften.

While comprehensive quantitative data is dispersed, it is known to be soluble in solvents such
as ketones, esters, and chlorinated hydrocarbons. Conversely, it is insoluble in highly polar and
protic solvents like glycerol and glycols.[9] This follows the principle of “like dissolves like,"
where its large, non-polar alkyl groups dominate its solubility characteristics, making it highly
compatible with other non-polar to moderately polar organic substances.

Section 4: Experimental Determination of Aqueous
Solubility

Trustworthiness: A Self-Validating Protocol

Determining the solubility of a substance as hydrophobic as DIDP requires a robust
methodology that accounts for potential sources of error, such as the formation of micro-
emulsions or adsorption onto container surfaces. The following protocol, a modified version of
the OECD 105 Flask Method, is designed to yield reliable and reproducible results by
incorporating a long equilibration period, effective phase separation, and sensitive analytical
quantification.

Protocol: Determination of Aqueous Solubility via the
Flask Method and GC-MS Analysis
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e Preparation: Add an excess amount of DIDP to a volume of high-purity water in a glass-
stoppered flask. The excess is crucial to ensure a saturated solution is achieved.

o Equilibration: Agitate the mixture at a constant, controlled temperature (e.g., 25°C) for an
extended period (e.g., 72 hours) to ensure equilibrium is reached. The agitation should be
gentle to avoid emulsification.

» Phase Separation: Cease agitation and allow the mixture to stand undisturbed for at least 24
hours in the temperature-controlled environment. This allows for the separation of excess
undissolved DIDP. For highly accurate results, the aqueous phase should then be
centrifuged at high speed to pellet any suspended micro-droplets.

o Sampling: Carefully collect a known volume of the clear aqueous supernatant, taking
extreme care not to disturb the undissolved DIDP layer.

o Extraction: Perform a liquid-liquid extraction on the agueous sample using a small, precise
volume of a water-immiscible organic solvent (e.g., hexane or dichloromethane).

o Analysis: Analyze the organic extract using Gas Chromatography-Mass Spectrometry (GC-
MS). The concentration of DIDP is determined by comparing the resulting peak area to a
calibration curve prepared from standards of known concentration.

» Validation: The experiment should be run in triplicate, including a blank control (water without
DIDP), to ensure the validity and precision of the results.

Visualization: Experimental Workflow
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Caption: Workflow for determining the aqueous solubility of DIDP.
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Section 5: Implications of Physical State and
Solubility

 Industrial & Pharmaceutical Applications: The liquid state and high solubility in organic media
make DIDP an efficient and easy-to-handle plasticizer for PVC and other polymers.[7] This
allows it to be readily blended into polymer melts during extrusion or molding processes. In
the context of drug development, its properties are relevant when used in PVC-based
medical devices (like intravenous bags and tubing) or as a component in pharmaceutical
coatings.[3]

e Environmental Fate & Toxicology: The combination of very low water solubility and high
lipophilicity (high Log Kow) is a critical determinant of DIDP's environmental behavior.[1] It
will not persist in the water column but will instead partition strongly to organic matter in soll
and sediment. This same property also gives it the potential to bioaccumulate in the fatty
tissues of aquatic organisms.[1] Understanding its solubility is therefore essential for
accurate environmental risk assessment.

Conclusion

Diisodecyl phthalate is a viscous, oily liquid characterized by extremely low water solubility
and high solubility in most organic solvents. These properties are a direct result of its high
molecular weight and the dominance of its long, non-polar alkyl chains. A precise
understanding and accurate measurement of these characteristics are not merely academic;
they are fundamental to the effective and safe application of DIDP in industrial and
pharmaceutical contexts and for assessing its ultimate fate and impact on the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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